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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in handling
missing data points in their longitudinal Traumatic Brain Injury and Disease Progression
(TDBIA) research.

Frequently Asked Questions (FAQSs)

Q1: What are the common reasons for missing data in longitudinal TDBIA research?

Missing data is a persistent challenge in longitudinal TDBIA studies and can arise from various
factors.[1][2] Participant dropout is a significant contributor, which can be due to the severity of
the injury, treatment side effects, or a perceived lack of benefit from the study.[3][4] Other
reasons include non-compliance with study protocols, technical issues with data collection, or,
tragically, patient death.[1][2] It is crucial to document the reasons for missing data whenever
possible, as this information can inform the selection of the most appropriate statistical
approach to handle the missing values.[1]

Q2: How do | determine the type of missing data in my TDBIA study?

Understanding the mechanism of missingness is critical for choosing an appropriate analysis
method.[5] There are three main types of missing data mechanisms:

e Missing Completely at Random (MCAR): The probability of data being missing is unrelated to
any observed or unobserved data.[5][6] For example, a machine malfunction during a
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measurement would likely result in MCAR data.

o Missing at Random (MAR): The probability of data being missing is related to the observed
data but not the missing data itself.[5][6] For instance, if younger patients are more likely to
miss follow-up appointments, but this relationship is accounted for by the age variable in
your dataset, the data is considered MAR.

e Missing Not at Random (MNAR): The probability of data being missing is related to the
values of the missing data itself.[5][6] This is often the case in TDBIA research where, for
example, patients with more severe symptoms might be more likely to drop out of a study.[1]

Diagnosing the missing data mechanism involves a combination of statistical tests and,
importantly, expert knowledge of the study's context.[1] Analyzing the patterns of missingness
and comparing the characteristics of participants with and without missing data can provide
valuable insights.[7]

Q3: Which method should | use to handle missing data in my TDBIA longitudinal study?

The choice of method depends on the missing data mechanism and the proportion of missing
data. A systematic review of TBI research highlighted that the most common method used is
excluding participants with any missing data (complete-case analysis), which is often
inappropriate and can lead to biased results, especially if the data are not MCAR.[1][8]

Here is a summary of common methods and their suitability:
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Troubleshooting Guides

Issue: My analysis results seem biased after handling missing data.

Re-evaluate the Missing Data Mechanism: The chosen method might not be appropriate for
the underlying missing data mechanism. For instance, using a method that assumes MAR
when the data is likely MNAR can lead to biased results. In TDBIA research, it is often
plausible that data are MNAR due to the nature of the condition.[1]

Check the Imputation Model (for MI): If you used multiple imputation, ensure that the
imputation model includes all relevant variables, including the outcome variable and any
variables that predict missingness. An incorrectly specified imputation model can introduce
bias.

Assess the Amount of Missing Data: A very high percentage of missing data can make any
handling method less reliable. If more than 50% of the data for a variable is missing, it may
be more appropriate to exclude that variable from the analysis.

Perform Sensitivity Analyses: Conduct analyses using different methods for handling missing
data to see how sensitive your results are to the chosen method. If the results are consistent
across different methods, it increases confidence in your findings.

Issue: | am unsure which variables to include in my multiple imputation model.
e Include the Outcome Variable: Always include the outcome variable in the imputation model.

« Include Variables that Predict Missingness: Include any variables that you believe are related
to why the data are missing. For example, in a TDBIA study, this might include baseline
injury severity, age, or socioeconomic status.
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* Include Variables Correlated with the Incomplete Variable: Variables that are correlated with
the variable containing missing values can help to improve the accuracy of the imputations.

» Err on the side of inclusivity: It is generally better to include more variables in the imputation
model than fewer.

Experimental Protocols

Protocol: Performing Multiple Imputation on
Longitudinal TDBIA Data

This protocol outlines the key steps for performing multiple imputation (MI) on a hypothetical
longitudinal TDBIA dataset.

Objective: To obtain unbiased estimates of treatment effects in the presence of missing
outcome data that is assumed to be Missing at Random (MAR).

Methodology:
o Data Preparation:

o Organize your longitudinal data in a "long" format, where each row represents a single
observation at a specific time point for a given participant.

o lIdentify the variables with missing data and potential auxiliary variables (variables that are
not in your final analysis model but may help predict the missing values).

e Choosing the Imputation Model:

o Select an imputation model that is appropriate for the type of variables with missing data
(e.g., linear regression for continuous variables, logistic regression for binary variables).

o Ensure the imputation model includes the participant ID to account for the correlated
nature of longitudinal data.

e Performing the Imputation:
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o Use statistical software (e.g., R with the mice package, Stata with the mi command) to
perform the multiple imputation.

o Specify the number of imputations to create. While there is no definitive rule, 20 to 100
imputations are often recommended.

o The software will generate multiple complete datasets with the missing values filled in.

e Analyzing the Imputed Datasets:

o Run your planned statistical analysis (e.g., a mixed-effects model) on each of the imputed

datasets separately.
e Pooling the Results:

o Combine the results from each analysis using Rubin's rules, which provide a way to
calculate the overall parameter estimates, standard errors, and confidence intervals that
account for the uncertainty introduced by the imputation.[7]

Visualizations
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Start: Missing Data Identified
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Caption: Decision tree for selecting a missing data handling method.
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Final Parameter Estimates and Standard Errors
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Caption: Workflow of the Multiple Imputation process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

